Cas no 2229343-63-7 (2-azido-2-4-(trifluoromethyl)pyridin-3-ylethan-1-ol)

• Product Name: 2-azido-2-4-(trifluoromethyl)pyridin-3-ylethan-1-ol
• CAS No: 2229343-63-7
• MF: C₈H₇F₃N₄O
• MW: 232.162591218948
• CID: 5926409
• PubChem ID: 165712204
• Update Time: 2025-05-21

2-azido-2-4-(trifluoromethyl)pyridin-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-4-(trifluoromethyl)pyridin-3-ylethan-1-ol
• 2229343-63-7
• EN300-1940474
• 2-azido-2-[4-(trifluoromethyl)pyridin-3-yl]ethan-1-ol

• Inchi： 1S/C8H7F3N4O/c9-8(10,11)6-1-2-13-3-5(6)7(4-16)14-15-12/h1-3,7,16H,4H2
• InChI Key： ANUAEOMQOFTSEQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(CO)N=[N+]=[N-])(F)F

Computed Properties

• Exact Mass: 232.05719535g/mol
• Monoisotopic Mass: 232.05719535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.5Ų

Additional information on 2-azido-2-4-(trifluoromethyl)pyridin-3-ylethan-1-ol

Introduction to 2-Azido-2-[4-(Trifluoromethyl)Pyridin-3-Yl]Ethan-1-Ol (CAS No. 2229343-63-7)

The compound 2-Azido-2-[4-(Trifluoromethyl)Pyridin-3-Yl]Ethan-1-Ol, identified by the CAS number 2229343-63-7, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and versatile functional groups, which make it a valuable intermediate in organic synthesis. The molecule's structure includes an azide group (-N₃), a trifluoromethyl group (-CF₃), and a hydroxyl group (-OH), all of which contribute to its reactivity and functionality.

The synthesis of this compound typically involves multi-step processes, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling reactions. These methods allow for precise control over the molecule's structure, ensuring high purity and consistency. The presence of the trifluoromethyl group imparts electron-withdrawing effects, which can influence the reactivity of the azide group and the overall stability of the molecule. Recent studies have explored the use of this compound in click chemistry reactions, where the azide group can undergo rapid cycloaddition reactions with alkyne derivatives to form stable triazole rings.

In terms of applications, 2-Azido-2-[4-(Trifluoromethyl)Pyridin-3-Yl]Ethan-1-Ol has shown promise in drug discovery efforts. Its unique combination of functional groups makes it an ideal candidate for designing bioactive molecules with potential therapeutic applications. For instance, researchers have investigated its role as a precursor for developing kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory conditions.

The trifluoromethyl group in this compound not only enhances its stability but also contributes to its lipophilicity, which is a desirable property for drug candidates aiming for optimal absorption and bioavailability. Furthermore, the hydroxyl group provides opportunities for further functionalization, enabling chemists to modify the molecule's properties according to specific requirements. This flexibility has made it a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have also facilitated a deeper understanding of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into the distribution of electron density within the molecule, particularly around the azide and trifluoromethyl groups. These studies have highlighted potential sites for further modification and optimization, paving the way for novel applications in materials science and catalysis.

In conclusion, 2-Azido-2-[4-(Trifluoromethyl)Pyridin-3-Yl]Ethan-1-Ol (CAS No. 2229343-63-7) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic techniques and computational tools, positions it as a key player in modern chemical research and development.